Cas no 109803-47-6 (5-Chloro-4-methoxy-2-methylbenzoic acid)

5-Chloro-4-methoxy-2-methylbenzoic acid structure
109803-47-6 structure
Product Name:5-Chloro-4-methoxy-2-methylbenzoic acid
CAS No:109803-47-6
MF:C9H9ClO3
MW:200.618962049484
CID:2169906
PubChem ID:13897355
Update Time:2023-08-05

5-Chloro-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-methoxy-2-methylbenzoic acid
    • 4-methoxy-5-chloro-2-methylbenzoic acid
    • NE42163
    • Inchi: 1S/C9H9ClO3/c1-5-3-8(13-2)7(10)4-6(5)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: AHFTWOUIHLEZHE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C)C=C1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Topological Polar Surface Area: 46.5

5-Chloro-4-methoxy-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C371868-5mg
5-Chloro-4-methoxy-2-methylbenzoic Acid
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$ 70.00 2022-04-01
TRC
C371868-10mg
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$ 95.00 2022-04-01
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